Cas no 10503-96-5 (1-(2-Chloroethoxy)butane)

• Product Name: 1-(2-Chloroethoxy)butane
• CAS No: 10503-96-5
• MF: C₆H₁₃ClO
• MW: 136.619821310043
• MDL: MFCD00059051
• CID: 48634
• PubChem ID: 87566198
• Update Time: 2025-11-02

1-(2-Chloroethoxy)butane Chemical and Physical Properties

Names and Identifiers

• 2-Chloroethyl n-butyl ether
• Butyl 2-Chloroethyl Ether
• 1-(2-chloroethoxy)butane
• 2-Chloroethyl Butyl Ether
• Ether,butyl 2-chloroethyl (6CI,7CI,8CI)
• 1-Butoxy-2-chloroethane
• 1-Chloro-3-oxaheptane
• 2-Butoxyethyl chloride
• Chloroethylbutylether
• N-BUTYL 2-CHLOROETHYL ETHER
• Butyl2-chloroethyl ether
• 2-Chloroethylbutyl ether
• 2-CHLOROETHYL N-BUTYL ETHER 98+%
• Butane, 1-(2-chloroethoxy)-
• 1-(2-Chloroethoxy)butane #
• EN300-51077
• J-001337
• FT-0636722
• OJMVRGXLTANFRG-UHFFFAOYSA-N
• 10503-96-5
• CS-0188002
• DTXSID50338007
• C1171
• SY053450
• BS-22888
• NS00096139
• 4-chloroethoxybutane
• AKOS009158226
• D89363
• SCHEMBL3120108
• MFCD00059051
• DB-040585
• 1-(2-Chloroethoxy)butane

• MDL： MFCD00059051
• Inchi： 1S/C6H13ClO/c1-2-3-5-8-6-4-7/h2-6H2,1H3
• InChI Key： OJMVRGXLTANFRG-UHFFFAOYSA-N
• SMILES： ClCCOCCCC

Computed Properties

• Exact Mass: 136.06500
• Monoisotopic Mass: 136.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 39.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Color/Form: Not available
• Density: 0,95 g/cm3
• Melting Point: No data available
• Boiling Point: 50°C/11.3mmHg
• Flash Point: 46°C
• Refractive Index: 1.4200-1.4230
• PSA: 9.23000
• LogP: 2.04190
• Solubility: Not available
• Vapor Pressure: 4.6±0.3 mmHg at 25°C

1-(2-Chloroethoxy)butane Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H226-H302+H312+H332
• Warning Statement： P210-P233-P240-P241+P242+P243-P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P370+P378-P403+P235-P501
• Hazardous Material transportation number：3271
• Hazard Category Code： 10
• Safety Instruction： S16
• HazardClass：3
• PackingGroup：III
• Risk Phrases：R10
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-(2-Chloroethoxy)butane

Comprehensive Guide to 1-(2-Chloroethoxy)butane (CAS No. 10503-96-5): Properties, Applications, and Market Insights

1-(2-Chloroethoxy)butane (CAS No. 10503-96-5) is an organic compound widely used in industrial and research applications due to its unique chemical properties. This colorless to pale yellow liquid, with the molecular formula C6H13ClO, belongs to the family of chloroalkyl ethers. Its versatility makes it a valuable intermediate in organic synthesis, particularly in the production of specialty chemicals. The growing demand for high-purity chemical intermediates in pharmaceuticals and agrochemicals has increased interest in this compound.

The physical and chemical properties of 1-(2-Chloroethoxy)butane contribute to its diverse applications. It has a boiling point of approximately 180-185°C and a density of around 0.98 g/cm³ at 20°C. The presence of both ether and chloro functional groups in its structure allows it to participate in various chemical reactions, including nucleophilic substitutions and etherifications. Researchers often explore its reactivity in green chemistry applications, aligning with the current focus on sustainable chemical processes.

In the pharmaceutical industry, 1-(2-Chloroethoxy)butane serves as a key building block for synthesizing active pharmaceutical ingredients (APIs). Its ability to introduce ethoxy and butyl moieties into molecular structures makes it particularly valuable in drug development. Recent studies highlight its potential in creating biodegradable polymers, addressing the global push for environmentally friendly materials. The compound's stability under various conditions also makes it suitable for long-term storage applications.

The global market for 1-(2-Chloroethoxy)butane has shown steady growth, driven by increasing demand from specialty chemical manufacturers. Market analysts project a compound annual growth rate (CAGR) of 4-6% through 2030, with Asia-Pacific emerging as the fastest-growing region. This growth aligns with trends in custom synthesis and contract manufacturing services, where precise chemical intermediates are crucial. Quality standards for this compound typically require ≥98% purity, with specialized grades available for sensitive applications.

Recent advancements in analytical techniques have improved the characterization of 1-(2-Chloroethoxy)butane. Modern chromatographic methods, particularly GC-MS and HPLC, enable precise quantification of impurities at trace levels. These developments support the compound's use in high-value applications where purity is critical. Researchers are also investigating its potential in energy storage systems, exploring its electrochemical properties for next-generation battery technologies.

Handling 1-(2-Chloroethoxy)butane requires standard laboratory safety precautions. While not classified as highly hazardous, proper ventilation and personal protective equipment (PPE) are recommended during use. The compound's storage stability under inert atmospheres and moderate temperatures makes it relatively easy to handle compared to more reactive intermediates. These characteristics contribute to its popularity in both industrial and academic settings.

Environmental considerations for 1-(2-Chloroethoxy)butane focus on its biodegradation pathways and ecotoxicological profile. Current research indicates moderate environmental persistence, with microbial degradation occurring within weeks under aerobic conditions. These findings support its use in applications where environmental impact is a concern, particularly when compared to more persistent chlorinated compounds.

The future of 1-(2-Chloroethoxy)butane looks promising, with potential applications emerging in advanced materials and nanotechnology. Its molecular structure offers opportunities for creating novel functional materials with tailored properties. As industries continue to seek versatile chemical building blocks, this compound remains an important tool for chemists and material scientists working on cutting-edge technologies.